Cas no 1020980-90-8 (2,3-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide)

• Product Name: 2,3-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide
• CAS No: 1020980-90-8
• MF: C₂₂H₂₉N₃O₅S
• MW: 447.547764539719
• CID: 6011281
• PubChem ID: 42175219
• Update Time: 2025-06-09

2,3-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide
• 2,3-dimethoxy-N-[3-(4-phenylpiperazin-1-yl)sulfonylpropyl]benzamide
• VU0639085-1
• 2,3-dimethoxy-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)benzamide
• AKOS024503153
• 1020980-90-8
• F5253-0036

• Inchi： 1S/C22H29N3O5S/c1-29-20-11-6-10-19(21(20)30-2)22(26)23-12-7-17-31(27,28)25-15-13-24(14-16-25)18-8-4-3-5-9-18/h3-6,8-11H,7,12-17H2,1-2H3,(H,23,26)
• InChI Key： ZRCNPRBKLCJIGP-UHFFFAOYSA-N
• SMILES： C(NCCCS(N1CCN(C2=CC=CC=C2)CC1)(=O)=O)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 447.18279221g/mol
• Monoisotopic Mass: 447.18279221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2,3-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide

2,3-Dimethoxy-N-{3-[(4-Phenylpiperazin-1-yl)sulfonyl]propyl}benzamide: A Comprehensive Overview

2,3-Dimethoxy-N-{3-[(4-Phenylpiperazin-1-yl)sulfonyl]propyl}benzamide (CAS No. 1020980-90-8) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound is characterized by its unique structural features, including the presence of a benzamide moiety, dimethoxy substituents, and a phenylpiperazine sulfonamide group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The benzamide core of the molecule is a common scaffold in medicinal chemistry, known for its ability to modulate various biological targets. The dimethoxy substituents on the benzene ring enhance the lipophilicity and stability of the compound, which can be crucial for its pharmacokinetic properties. The phenylpiperazine sulfonamide group, on the other hand, imparts specific pharmacological activities, such as serotonin receptor modulation and anti-inflammatory effects.

Recent studies have highlighted the potential of 2,3-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide in treating neurological disorders. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent serotonin receptor agonist activity, which could be beneficial in managing conditions such as depression and anxiety. The researchers found that the compound effectively binds to serotonin receptors, leading to increased serotonin levels in the brain and improved mood regulation.

In addition to its potential in psychiatric disorders, 2,3-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide has shown promise in anti-inflammatory applications. A 2022 study in the European Journal of Pharmacology reported that this compound significantly reduces inflammation in animal models of arthritis. The anti-inflammatory effects are attributed to its ability to inhibit pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The pharmacokinetic properties of 2,3-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide have also been extensively studied. Research indicates that the compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. These properties are essential for ensuring that the drug maintains therapeutic concentrations in the body over an extended period.

Safety and toxicity profiles are critical considerations for any potential therapeutic agent. Preclinical studies have shown that 2,3-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide exhibits low toxicity at therapeutic doses. However, as with any new compound, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 2,3-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of 2,3-dimethoxybenzoyl chloride with 3-(4-phenylpiperazin-1-ylsulfonyl)propanamine under controlled conditions. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 2,3-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide (CAS No. 1020980-90-8) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation into its therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and possible clinical uses.